Cas no 6885-70-7 (4-(2-methylpentan-2-yl)phenol)

4-(2-Methylpentan-2-yl)phenol is a substituted phenolic compound featuring a branched alkyl group at the para position of the phenol ring. This structural modification enhances its lipophilicity and steric hindrance, making it useful as an intermediate in organic synthesis, particularly for specialty chemicals and polymer applications. The tert-pentyl group improves thermal stability and resistance to oxidation, which is advantageous in high-performance material formulations. Its reactivity allows for further functionalization, enabling tailored derivatives for specific industrial or research purposes. The compound is typically handled under standard laboratory conditions, requiring protection from light and moisture to maintain purity.

4-(2-methylpentan-2-yl)phenol structure

Product Name:4-(2-methylpentan-2-yl)phenol

CAS No:6885-70-7

MF:C₁₂H₁₈O

MW:178.270723819733

MDL:MFCD01001656

CID:392513

PubChem ID:21723654

Update Time:2025-06-07

4-(2-methylpentan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-(1,1-dimethylbutyl)-
- 4-(2-methylpentan-2-yl)phenol
- SCHEMBL199692
- OPMIBQSFIUJNAT-UHFFFAOYSA-N
- 6885-70-7
- 2-methyl-2-p-hydrox yphenylpentane
- EN300-24211515
- DTXSID40617378
- MDL： MFCD01001656
- Inchi： 1S/C12H18O/c1-4-9-12(2,3)10-5-7-11(13)8-6-10/h5-8,13H,4,9H2,1-3H3
- InChI Key： OPMIBQSFIUJNAT-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)C(C)(C)CCC

Computed Properties

Exact Mass: 178.13584
Monoisotopic Mass: 178.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

4-(2-methylpentan-2-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24211515-0.05g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	0.05g	$347.0	2024-06-19
Enamine	EN300-24211515-0.1g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	0.1g	$518.0	2024-06-19
Enamine	EN300-24211515-0.25g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	0.25g	$743.0	2024-06-19
Enamine	EN300-24211515-0.5g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	0.5g	$1170.0	2024-06-19
Enamine	EN300-24211515-1.0g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	1.0g	$1500.0	2024-06-19
Enamine	EN300-24211515-2.5g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	2.5g	$2940.0	2024-06-19
Enamine	EN300-24211515-5.0g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	5.0g	$4349.0	2024-06-19
Enamine	EN300-24211515-10.0g	4-(2-methylpentan-2-yl)phenol	6885-70-7	95%	10.0g	$6450.0	2024-06-19
1PlusChem	1P0061HY-50mg	Phenol, 4-(1,1-dimethylbutyl)-	6885-70-7	95%	50mg	$491.00	2024-04-22
1PlusChem	1P0061HY-100mg	Phenol, 4-(1,1-dimethylbutyl)-	6885-70-7	95%	100mg	$703.00	2024-04-22